Cas no 351003-67-3 (3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&)

• Product Name: 3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&
• CAS No: 351003-67-3
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• CID: 919865
• PubChem ID: 24879641
• Update Time: 2025-04-19

3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT& Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&
• 4-isothiocyanato-1-methyl-2-(trifluoromethyl)benzene
• 4-Methyl-3-(trifluoromethyl)phenyl isothiocyanate
• DTXSID70399054
• SY328579
• AKOS011050116
• J-019937
• 4-Methyl-3-(trifluoromethyl)phenyl isothiocyanate, 98%
• 351003-67-3
• SCHEMBL13813270
• VMHJLSOAWHGDMT-UHFFFAOYSA-N
• MFCD03427211

• MDL： MFCD03427211
• Inchi： 1S/C9H6F3NS/c1-6-2-3-7(13-5-14)4-8(6)9(10,11)12/h2-4H,1H3
• InChI Key： VMHJLSOAWHGDMT-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 217.01700
• Monoisotopic Mass: 217.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6

Experimental Properties

• Density: 1.291 g/mL at 25 °C(lit.)
• Boiling Point: 208 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.5635(lit.)
• PSA: 44.45000
• LogP: 3.74810

3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 26-36
• Hazardous Material Identification：